16-phenoxy tetranor Prostaglandin E2
16-phenoxy tetranor Prostaglandin E2
16-phenoxy tetranor PGE2 is the free acid form of sulprostone formed by the hydrolysis of the methylsulfonamide bond. 16-phenoxy tetranor PGE2 is a minor metabolite of sulprostone found in human plasma after parenteral administration of the drug.
Brand Name:
Vulcanchem
CAS No.:
54382-74-0
VCID:
VC21196356
InChI:
InChI=1S/C22H28O6/c23-16(15-28-17-8-4-3-5-9-17)12-13-19-18(20(24)14-21(19)25)10-6-1-2-7-11-22(26)27/h1,3-6,8-9,12-13,16,18-19,21,23,25H,2,7,10-11,14-15H2,(H,26,27)/b6-1-,13-12+/t16-,18-,19-,21-/m1/s1
SMILES:
C1C(C(C(C1=O)CC=CCCCC(=O)O)C=CC(COC2=CC=CC=C2)O)O
Molecular Formula:
C22H28O6
Molecular Weight:
388.5 g/mol
16-phenoxy tetranor Prostaglandin E2
CAS No.: 54382-74-0
Cat. No.: VC21196356
Molecular Formula: C22H28O6
Molecular Weight: 388.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 16-phenoxy tetranor PGE2 is the free acid form of sulprostone formed by the hydrolysis of the methylsulfonamide bond. 16-phenoxy tetranor PGE2 is a minor metabolite of sulprostone found in human plasma after parenteral administration of the drug. |
|---|---|
| CAS No. | 54382-74-0 |
| Molecular Formula | C22H28O6 |
| Molecular Weight | 388.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C22H28O6/c23-16(15-28-17-8-4-3-5-9-17)12-13-19-18(20(24)14-21(19)25)10-6-1-2-7-11-22(26)27/h1,3-6,8-9,12-13,16,18-19,21,23,25H,2,7,10-11,14-15H2,(H,26,27)/b6-1-,13-12+/t16-,18-,19-,21-/m1/s1 |
| Standard InChI Key | LYXKJZCRLQWIIN-OMIHVFMZSA-N |
| Isomeric SMILES | C1[C@H]([C@@H]([C@H](C1=O)C/C=C\CCCC(=O)O)/C=C/[C@H](COC2=CC=CC=C2)O)O |
| SMILES | C1C(C(C(C1=O)CC=CCCCC(=O)O)C=CC(COC2=CC=CC=C2)O)O |
| Canonical SMILES | C1C(C(C(C1=O)CC=CCCCC(=O)O)C=CC(COC2=CC=CC=C2)O)O |
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